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Compound of Interest

N-(3-Hydroxybenzyl)adenosine-
15N,d2

cat. No.: B15558768

Compound Name:

An In-depth Technical Guide to the Chemical Properties of N-(3-Hydroxybenzyl)adenosine-
15N,d2

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(3-Hydroxybenzyl)adenosine-15N,d2 is a stable isotope-labeled analog of N-(3-
Hydroxybenzyl)adenosine, a derivative of the endogenous nucleoside adenosine. This
document provides a comprehensive overview of its chemical properties, methodologies for its
application in research, and its role in studying adenosinergic signaling pathways. The
incorporation of °N and deuterium labels makes it a valuable tool for quantitative analysis and
metabolic studies, particularly in the fields of pharmacology and drug development.

Chemical and Physical Properties

The chemical properties of N-(3-Hydroxybenzyl)adenosine-15N,d2 are primarily derived from
its parent compound, with the key difference being the increased molecular weight due to
isotopic labeling. This labeling provides a distinct mass signature for detection in mass
spectrometry-based assays.

Table 1: General Properties of N-(3-Hydroxybenzyl)adenosine
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Property Value

CAS Number 110505-76-5[1]
Molecular Formula C17H19Ns0s[1]
Molecular Weight 373.36 g/mol

Table 2: Isotopic Labeling Details

Isotope Number of Labeled Atoms Location of Label
To be specified by ) ] o
15N Typically in the purine ring
manufacturer
) To be specified by
2H (Deuterium) 2

manufacturer

Table 3: Physicochemical Properties of N-(3-Hydroxybenzyl)adenosine-15N,d2 (Predicted)

Property Value Notes
Calculated based on the
addition of one **N and two 2H
Molecular Weight Approx. 376.38 g/mol atoms. The exact mass will
depend on the specific labeling
pattern.
) ) ) Inferred from related
Appearance White to off-white solid ]
adenosine analogs.
. Soluble in DMSO and Inferred from related
Solubility )
methanol adenosine analogs.
N Stable under recommended Store at -20°C for long-term
Stability

storage conditions

stability.

Role in Research and Drug Development

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


http://www.chemical-suppliers.eu/enp/hydroxybenzyl-adenosine-PX1212598
http://www.chemical-suppliers.eu/enp/hydroxybenzyl-adenosine-PX1212598
https://www.benchchem.com/product/b15558768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Stable isotope-labeled compounds like N-(3-Hydroxybenzyl)adenosine-15N,d2 are crucial
tools in biomedical research.[2][3] They serve as internal standards in quantitative mass
spectrometry assays, enabling precise measurement of the unlabeled analyte in biological
samples.[4] This is particularly important for pharmacokinetic and metabolic studies in drug
development.

Experimental Workflow: Quantitative Analysis using LC-
MS/MS

The following diagram illustrates a typical workflow for using N-(3-Hydroxybenzyl)adenosine-
15N,d2 as an internal standard in a liquid chromatography-tandem mass spectrometry (LC-
MS/MS) experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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